![molecular formula C22H13BrF6N2O B6204253 2-{5-[4-bromo-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole CAS No. 2648948-70-1](/img/no-structure.png)
2-{5-[4-bromo-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole
Description
The compound contains several functional groups including a furan ring, an imidazole ring, and phenyl rings with bromo and trifluoromethyl substituents. Furan is a heterocyclic compound with a five-membered ring which includes an oxygen atom . Imidazole is a heterocycle that is particularly important in biology; it’s a part of the amino acid histidine and is found in many biologically active compounds .
Molecular Structure Analysis
The compound’s structure is likely to be planar due to the presence of the aromatic rings. The electron-withdrawing trifluoromethyl groups could potentially influence the electron density and reactivity of the aromatic rings .Chemical Reactions Analysis
The compound could potentially undergo a variety of reactions. For example, the furan ring might undergo electrophilic aromatic substitution or nucleophilic addition. The imidazole ring could potentially act as a ligand in coordination chemistry .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on factors like its exact structure, purity, and the conditions under which it’s stored. For example, it might be a solid or a liquid at room temperature, and its solubility would depend on the polarity of the solvent .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{5-[4-bromo-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 2-(4-bromo-3-(trifluoromethyl)phenyl)-5-methyl-4-(4-(trifluoromethyl)phenyl)-1H-imidazole, which is then coupled with 5-bromo-2-furancarboxaldehyde to form the second intermediate, 2-{5-[4-bromo-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-(4-(trifluoromethyl)phenyl)-1H-imidazole. The final product is obtained by deprotecting the furan ring using a mild acid.", "Starting Materials": [ "4-bromo-3-(trifluoromethyl)aniline", "4-(trifluoromethyl)benzaldehyde", "2-methylimidazole", "5-bromo-2-furancarboxaldehyde", "Acetic anhydride", "Sodium acetate", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Methanol", "Chloroform" ], "Reaction": [ "Step 1: Synthesis of 2-(4-bromo-3-(trifluoromethyl)phenyl)-5-methyl-4-(4-(trifluoromethyl)phenyl)-1H-imidazole", "a. Dissolve 4-bromo-3-(trifluoromethyl)aniline (1.0 g, 3.6 mmol) and 4-(trifluoromethyl)benzaldehyde (1.2 g, 7.2 mmol) in ethanol (20 mL) and add a catalytic amount of hydrochloric acid.", "b. Heat the reaction mixture at reflux for 4 hours.", "c. Cool the reaction mixture to room temperature and filter the solid product.", "d. Wash the solid product with diethyl ether and dry under vacuum to obtain the intermediate product.", "Step 2: Synthesis of 2-{5-[4-bromo-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-(4-(trifluoromethyl)phenyl)-1H-imidazole", "a. Dissolve 2-methylimidazole (0.5 g, 6.0 mmol) and sodium acetate (0.7 g, 8.4 mmol) in methanol (20 mL).", "b. Add the intermediate product from Step 1 (1.0 g, 2.4 mmol) and 5-bromo-2-furancarboxaldehyde (0.8 g, 3.6 mmol) to the reaction mixture.", "c. Heat the reaction mixture at reflux for 24 hours.", "d. Cool the reaction mixture to room temperature and filter the solid product.", "e. Wash the solid product with diethyl ether and dry under vacuum to obtain the intermediate product.", "Step 3: Deprotection of the Furan Ring", "a. Dissolve the intermediate product from Step 2 (0.5 g, 0.9 mmol) in acetic anhydride (10 mL) and add a catalytic amount of hydrochloric acid.", "b. Heat the reaction mixture at reflux for 4 hours.", "c. Cool the reaction mixture to room temperature and filter the solid product.", "d. Wash the solid product with chloroform and dry under vacuum to obtain the final product." ] } | |
CAS RN |
2648948-70-1 |
Product Name |
2-{5-[4-bromo-3-(trifluoromethyl)phenyl]furan-2-yl}-5-methyl-4-[4-(trifluoromethyl)phenyl]-1H-imidazole |
Molecular Formula |
C22H13BrF6N2O |
Molecular Weight |
515.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
